1,2-dimethyl-4-[(3-nitrobenzyl)oxy]benzene

• IUPAC Name: 1,2-dimethyl-4-[(3-nitrophenyl)methoxy]benzene
• InChI: InChI=1S/C15H15NO3/c1-11-6-7-15(8-12(11)2)19-10-13-4-3-5-14(9-13)16(17)18/h3-9H,10H2,1-2H3
• InChI Key: DTBICISRRZRIMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC2=CC(=CC=C2)[N+](=O)[O-])C
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol

Description

1,2-dimethyl-4-[(3-nitrobenzyl)oxy]benzene is a chemical compound that is commonly known as ND-646. It is a selective inhibitor of lysine methyltransferase 5A (KMT5A), which is an important enzyme involved in epigenetic regulation. ND-646 has gained significant attention in the scientific community due to its potential applications in cancer research and therapy.

Mechanism of Action

ND-646 works by binding to the active site of 1,2-dimethyl-4-[(3-nitrobenzyl)oxy]benzene, preventing it from methylating its target proteins. This leads to changes in gene expression and cell proliferation, ultimately leading to cell death. ND-646 has been shown to be highly selective for 1,2-dimethyl-4-[(3-nitrobenzyl)oxy]benzene, with little to no activity against other lysine methyltransferases.
Biochemical and Physiological Effects:
ND-646 has been shown to have significant effects on cancer cells, leading to decreased cell viability and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. ND-646 has been found to be well-tolerated in animal models, with no significant toxicity observed.

Advantages and Limitations for Lab Experiments

One of the main advantages of ND-646 is its selectivity for 1,2-dimethyl-4-[(3-nitrobenzyl)oxy]benzene, which allows for specific targeting of this enzyme in cancer cells. This can lead to more effective therapies with fewer side effects. However, one limitation of ND-646 is its relatively short half-life, which may limit its effectiveness in vivo.

Future Directions

There are several potential future directions for research involving ND-646. One area of interest is the development of more potent and selective 1,2-dimethyl-4-[(3-nitrobenzyl)oxy]benzene inhibitors. Another area of research is the investigation of the role of 1,2-dimethyl-4-[(3-nitrobenzyl)oxy]benzene in other diseases, such as neurological disorders. Finally, the development of new drug delivery systems may improve the effectiveness of ND-646 in vivo.

Synthesis Methods

The synthesis of ND-646 involves several steps, including the reaction of 3-nitrobenzyl alcohol with 1,2-dimethyl-4-hydroxybenzene, followed by the addition of a coupling reagent and a base. The resulting product is then purified through a series of chromatography steps. The synthesis of ND-646 has been optimized to produce high yields and purity.

Scientific Research Applications

ND-646 has been widely used in scientific research to investigate the role of 1,2-dimethyl-4-[(3-nitrobenzyl)oxy]benzene in cancer development and progression. 1,2-dimethyl-4-[(3-nitrobenzyl)oxy]benzene is known to be overexpressed in many types of cancer, including breast, lung, and prostate cancer. ND-646 has been shown to selectively inhibit 1,2-dimethyl-4-[(3-nitrobenzyl)oxy]benzene activity, leading to changes in gene expression and cell proliferation. This has led to the discovery of new potential targets for cancer therapy.